molecular formula C9H6IN3 B8794672 3-Iodo-1-methyl-1H-indazole-6-carbonitrile

3-Iodo-1-methyl-1H-indazole-6-carbonitrile

Cat. No.: B8794672
M. Wt: 283.07 g/mol
InChI Key: MNTRSUBIDMNRMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Iodo-1-methyl-1H-indazole-6-carbonitrile is a useful research compound. Its molecular formula is C9H6IN3 and its molecular weight is 283.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6IN3

Molecular Weight

283.07 g/mol

IUPAC Name

3-iodo-1-methylindazole-6-carbonitrile

InChI

InChI=1S/C9H6IN3/c1-13-8-4-6(5-11)2-3-7(8)9(10)12-13/h2-4H,1H3

InChI Key

MNTRSUBIDMNRMR-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=CC(=C2)C#N)C(=N1)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 3-iodo-1H-indazole-6-carbonitrile (2.0 g, 7.43 mmol), t-BuOK (1.2 g, 10.4 mmol) in THF (50 mL), iodomethane (1.2 g, 10.4 mmol) in THF (5 mL) was added dropwise at 0° C. under ice-water bath. The resulting mixture was stirred overnight at room temperature. Two isomers, which are methylated at N-1 and N-2 position respectively, were formed. The excess solvent was removed under reduced pressure, the residue was dissolved in EtOAc (100 mL), washed with brine (2×10 mL), the combined organics were dried over Na2SO4. After removal of drying agent and concentration, the crude mixture (1.6 g) was used in the next step without further purification. MS: (M+H)+=411;
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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